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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B12410650

This guide provides immediate and essential safety and logistical information for the handling
of Bifenox-d3 in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Bifenox-d3, a deuterated analog of the herbicide Bifenox, requires careful handling due to its
potential hazards. The following procedures are based on available safety data sheets and
general best practices for handling chemical compounds in a laboratory.

Physicochemical and Hazard Data

A summary of the key data for Bifenox-d3 is presented below.
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Property

Value

Chemical Name

Methyl 5-(2,4-dichloro-3,5,6-

trideuteriophenoxy)-2-nitrobenzoate[1]

CAS Number

2733718-91-5[1]

Molecular Formula

C14D3H6CI2NOs[1]

Molecular Weight

345.15 g/mol [2]

Physical State

Solid[3]

Solubility

Slightly soluble in DMSO and Ethyl Acetate

Hazard Statements

Very toxic to aquatic life with long-lasting effects.
May be harmful if swallowed, inhaled, or
absorbed through the skin. May cause eye, skin,

and respiratory tract irritation.

Storage Temperature

-20°C

Operational and Disposal Plans

The following sections provide step-by-step guidance for the safe handling and disposal of

Bifenox-d3.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment.
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Body Part Required PPE

Chemical-resistant gloves (Nitrile rubber
Hands

recommended).

Safety glasses with side shields or goggles. A
Eyes face shield may be required when handling

larger quantities or if there is a splash hazard.

A laboratory coat or chemical-resistant suit
Body

should be worn.

Use in a well-ventilated area. If dust or aerosols
Resnirat may be generated, a NIOSH-approved
espiratory ) ] ) ) ]
respirator with an appropriate particulate filter

should be used.

Handling Workflow

The following diagram illustrates the standard workflow for handling Bifenox-d3 in a laboratory
setting.

Preparation Handling Cleanup & Disposal
AT Weigh Bifenox-d3 Dissolve in Solvent Decontaminate Work Surfaces Dispose of Waste Remove PPE
Fume Hood/Ventilated Area) 9 P

Click to download full resolution via product page

Bifenox-d3 Handling Workflow

Step-by-Step Handling Procedures
e Preparation:
o Before handling, ensure you are wearing the appropriate personal protective equipment as

detailed in the PPE table. This includes a lab coat, chemical-resistant gloves (nitrile is a
good choice), and safety glasses.
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o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form to avoid inhalation of any dust particles.

o Have an emergency eyewash station and safety shower readily accessible.

Handling the Compound:
o When weighing the solid material, do so carefully to minimize the creation of dust.

o If preparing a solution, add the solvent to the Bifenox-d3 slowly to avoid splashing.
Bifenox-d3 is slightly soluble in DMSO and ethyl acetate.

o Avoid contact with skin and eyes. In case of accidental contact, follow the first aid
measures outlined below.

Storage:
o Store Bifenox-d3 in a tightly sealed container in a freezer at -20°C.

o Keep it away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Get medical attention.

Spills: In the event of a spill, evacuate the area. Wearing appropriate PPE, cover the spill
with an inert absorbent material and sweep it up. Place the waste in a sealed container for
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disposal.

Disposal Plan

All waste containing Bifenox-d3 must be treated as hazardous waste.
» Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, paper towels, weigh boats) in a
dedicated, clearly labeled hazardous waste container.

o Collect all liquid waste (e.g., unused solutions, rinsates) in a separate, clearly labeled
hazardous waste container for organic solvents.

o Container Labeling:

o Label all waste containers with "Hazardous Waste" and the full chemical name: "Bifenox-
d3". List all components of any mixtures.

e Disposal:

o Dispose of the waste through your institution's environmental health and safety (EHS)
office. Do not dispose of Bifenox-d3 down the drain or in regular trash. All disposal
actions must be in accordance with local, regional, and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. PI28/P1061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
o 2. Pesticide use and personal protective equipment [health.vic.gov.au]
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 To cite this document: BenchChem. [Essential Safety and Handling Protocol for Bifenox-d3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410650#personal-protective-equipment-for-
handling-bifenox-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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